[3-ethoxy-4-(2-thienylmethoxy)benzyl](2-furylmethyl)amine hydrochloride

• IUPAC Name: 1-[3-ethoxy-4-(thiophen-2-ylmethoxy)phenyl]-N-(furan-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C19H21NO3S.ClH/c1-2-21-19-11-15(12-20-13-16-5-3-9-22-16)7-8-18(19)23-14-17-6-4-10-24-17;/h3-11,20H,2,12-14H2,1H3;1H
• InChI Key: ZGEZKUKYIPGYEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CNCC2=CC=CO2)OCC3=CC=CS3.Cl
• Molecular Formula: C19H22ClNO3S
• Molecular Weight: 379.9 g/mol

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